Technical Guide: Tedizolid Phosphate Synthesis & Pyrophosphate Impurity Control
Technical Guide: Tedizolid Phosphate Synthesis & Pyrophosphate Impurity Control
The following technical guide details the synthesis pathway of Tedizolid Phosphate (TR-701), with a specific focus on the process chemistry governing the formation and control of the Pyrophosphate Ester (a critical impurity and structural analog).
Executive Summary & Molecule Profile
Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic Tedizolid (TR-700).[1][2] It is designed to improve water solubility and bioavailability relative to the active parent molecule.
In process chemistry, the term "Tedizolid Pyrophosphate Ester " typically refers to a critical impurity (dimer) or a specific diphosphate byproduct formed during the phosphorylation step. Control of this species is the primary Critical Quality Attribute (CQA) in the manufacturing of the drug substance.
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Critical Impurity: Tedizolid Pyrophosphate (Bis-tedizolid pyrophosphate or Tedizolid diphosphate)
This guide outlines the industrial synthesis of the parent oxazolidinone and the optimized phosphorylation protocol required to maximize TR-701 yield while suppressing the pyrophosphate pathway.
Retrosynthetic Analysis
The synthesis is bipartite, converging on the Suzuki-Miyaura coupling of two key fragments, followed by a post-coupling phosphorylation.
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Fragment A (The Pyridine-Tetrazole): 2-(2-methyl-2H-tetrazol-5-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.[4]
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Fragment B (The Phenyl-Oxazolidinone): (R)-3-(4-bromo-3-fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone.[4][5]
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Transformation C (Phosphorylation): Conversion of the C5-hydroxymethyl group to a dihydrogen phosphate ester.
Synthesis Pathway Diagram (Graphviz)
Caption: Convergent synthesis of Tedizolid Phosphate showing the critical bifurcation point where the pyrophosphate impurity is generated.
Detailed Process Chemistry
Step 1: Synthesis of Tedizolid (TR-700)
The core scaffold is constructed via a palladium-catalyzed cross-coupling reaction.
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Reagents: Pd(dppf)Cl₂ (Catalyst), Potassium Carbonate (Base), 1,4-Dioxane/Water (Solvent).
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Mechanism: The boronate ester on the pyridine ring undergoes transmetallation with the palladium-oxidative addition complex formed from the aryl bromide (Fragment B).
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Process Note: High purity of Fragment B is essential. The (R)-enantiomer configuration at the C5 position of the oxazolidinone ring must be preserved; racemization is generally not observed under standard Suzuki conditions.
Step 2: Phosphorylation (The Critical Step)
This step converts the hydroxyl group of TR-700 into the phosphate ester. This is where the "Pyrophosphate Ester" issue arises.
The Reagent Choice: While dibenzyl phosphoramidites can be used for lab-scale synthesis (followed by hydrogenolysis), Phosphorus Oxychloride (POCl3) is the standard for process scale-up due to cost and atom economy.
The Mechanism & Impurity Formation:
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Activation: TR-700 reacts with POCl3 in the presence of a base (Triethylamine) to form the Dichlorophosphate Intermediate (R-O-POCl₂).
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Hydrolysis (Target Path): Water is added to hydrolyze the P-Cl bonds, yielding the target Tedizolid Phosphate (R-O-PO(OH)₂).
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Pyrophosphate Formation (Impurity Path): If the quenching is slow or if local concentration of the intermediate is high, the Dichlorophosphate (R-O-POCl₂) can react with an already hydrolyzed molecule (R-O-PO(OH)₂) or another intermediate.
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Reaction:R-O-POCl₂ + R-O-PO(OH)₂ → R-O-P(O)(OH)-O-P(O)(OH)-O-R (Pyrophosphate Dimer).
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Step 3: Isolation and Salt Formation
The free acid form of Tedizolid Phosphate is unstable and poorly soluble. It is typically isolated as a disodium or dipotassium salt, or purified as the free acid and then converted.
Experimental Protocols
Protocol A: Synthesis of Tedizolid (TR-700)
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Charge a reactor with Fragment B (1.0 eq), Fragment A (1.1 eq), and K₂CO₃ (2.5 eq).
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Add 1,4-dioxane and water (4:1 ratio). Degas with Nitrogen for 30 mins.
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Add Pd(dppf)Cl₂ (0.02 eq) under Nitrogen flow.
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Heat to 85-90°C for 4-6 hours. Monitor by HPLC (Target: <0.5% Fragment B remaining).
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Workup: Cool to RT. Filter through Celite to remove Pd black. Concentrate filtrate.[4] Precipitate product by adding water.[6] Filter and wash with water/ethanol.[7][8]
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Yield: ~85-90%.
Protocol B: Phosphorylation to Tedizolid Phosphate (TR-701)
Critical Control Point: Temperature and Water Addition Rate.[8]
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Dissolution: Suspend Tedizolid (TR-700) (10.0 g, 27.0 mmol) in dry THF (150 mL) and Triethylamine (11.3 mL, 3.0 eq). Cool the mixture to -5°C to 0°C .
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Addition: Add POCl₃ (3.0 mL, 1.2 eq) dropwise over 30 minutes. Maintain internal temperature < 5°C.
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Why: Exotherms promote side reactions (dimerization).
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Reaction: Stir at 0°C for 1-2 hours. HPLC should show conversion of TR-700 to the intermediate (R-O-POCl₂).
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Quench (Critical): Add Water (50 mL) dropwise. Do not dump water in. Rapid addition can cause localized heating and favor pyrophosphate formation.
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Hydrolysis: Allow to warm to RT and stir for 2 hours to ensure complete hydrolysis of P-Cl bonds.
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Isolation: Adjust pH to ~1-2 with HCl to precipitate the free acid form of Tedizolid Phosphate. Filter the solid.[4][7][8]
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Purification (Pyrophosphate Removal):
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Dissolve crude solid in dilute NaOH (pH 8-9).
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Filter to remove unreacted insolubles.
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Slowly re-acidify with dilute HCl. The monomeric phosphate precipitates first; the pyrophosphate impurities often remain in the mother liquor or precipitate last.
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Alternative: Recrystallization from DMSO/Ethanol.
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Quantitative Data & Impurity Profile
The following table summarizes the impact of reaction conditions on the Pyrophosphate impurity level.
| Parameter | Condition A (Standard) | Condition B (Optimized) | Impact on Pyrophosphate (Impurity) |
| Reagent | POCl₃ (1.5 eq) | POCl₃ (1.1 - 1.2 eq) | Excess POCl₃ increases dimerization risk. |
| Temperature | 25°C | -5°C to 0°C | Lower temp kinetically favors mono-phosphorylation. |
| Quenching | Rapid Water Addn | Slow, Controlled Water Addn | Slow hydrolysis prevents condensation of intermediates. |
| Solvent | DCM | THF | THF solubilizes the intermediate better, preventing aggregation. |
| Yield (TR-701) | 75% | 88-92% | Optimized route minimizes loss to side products. |
Impurity Structure: Tedizolid Pyrophosphate Ester
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Chemical Name: Bis((R)-3-(3-fluoro-4-(6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-2-oxooxazolidin-5-yl)methyl pyrophosphate.
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Mechanism of Action (Impurity): It is pharmacologically inactive compared to the monomer and reduces the specific activity of the drug batch.
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Limit: NMT (Not More Than) 0.5% in final API.
References
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Trius Therapeutics (now Merck). "Process for the preparation of oxazolidinone derivatives." U.S. Patent 7,816,379.[4][7] Link
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Im, W. B., et al. (2011).[9] "Discovery of torezolid as a novel 5-hydroxymethyl-oxazolidinone antibacterial agent."[9] European Journal of Medicinal Chemistry, 46(4), 1027-1039.[9] Link
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Optimus Drugs Pvt Ltd. "Process for the preparation of Tedizolid Phosphate."[4][9] WIPO Patent WO2016009401. Link
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Zhu, Y., et al. (2015). "A New Synthetic Route Toward Tedizolid Phosphate."[4][5][9] Chinese Journal of Applied Chemistry, 32(11), 1240-1245.[5] Link
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Simson Pharma. "Tedizolid Pyrophosphate Ester Reference Standard." Simson Pharma Catalog. Link (Reference for impurity identification).
Sources
- 1. selleckchem.com [selleckchem.com]
- 2. Tedizolid - Wikipedia [en.wikipedia.org]
- 3. tandfonline.com [tandfonline.com]
- 4. “Process For The Preparation Of Tedizolid Phosphate” [quickcompany.in]
- 5. A New Synthetic Route Toward Tedizolid Phosphate [yyhx.ciac.jl.cn]
- 6. Page loading... [wap.guidechem.com]
- 7. WO2016009401A2 - Preparation of tedizolid phosphate - Google Patents [patents.google.com]
- 8. Synthesis of Tedizolid_Chemicalbook [chemicalbook.com]
- 9. medkoo.com [medkoo.com]
